Cas no 2639411-25-7 (2-{1-(2,3-dioxo-2,3-dihydro-1H-indol-1-yl)methylpiperidin-4-yl}acetonitrile)

• Product Name: 2-{1-(2,3-dioxo-2,3-dihydro-1H-indol-1-yl)methylpiperidin-4-yl}acetonitrile
• CAS No: 2639411-25-7
• MF: C₁₆H₁₇N₃O₂
• MW: 283.325083494186
• MDL: MFCD33549667
• CID: 5641714
• PubChem ID: 165901191
• Update Time: 2025-06-26

2-{1-(2,3-dioxo-2,3-dihydro-1H-indol-1-yl)methylpiperidin-4-yl}acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-{1-[(2,3-dioxo-2,3-dihydro-1H-indol-1-yl)methyl]piperidin-4-yl}acetonitrile
• 2639411-25-7
• EN300-27782135
• 2-{1-(2,3-dioxo-2,3-dihydro-1H-indol-1-yl)methylpiperidin-4-yl}acetonitrile

• MDL： MFCD33549667
• Inchi： 1S/C16H17N3O2/c17-8-5-12-6-9-18(10-7-12)11-19-14-4-2-1-3-13(14)15(20)16(19)21/h1-4,12H,5-7,9-11H2
• InChI Key： OONDWZFMMDHQQX-UHFFFAOYSA-N
• SMILES： O=C1C(C2C=CC=CC=2N1CN1CCC(CC#N)CC1)=O

Computed Properties

• Exact Mass: 283.132076794g/mol
• Monoisotopic Mass: 283.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 473
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 64.4Ų

Additional information on 2-{1-(2,3-dioxo-2,3-dihydro-1H-indol-1-yl)methylpiperidin-4-yl}acetonitrile

Introduction to 2-{1-(2,3-dioxo-2,3-dihydro-1H-indol-1-yl)methylpiperidin-4-yl}acetonitrile (CAS No. 2639411-25-7)

2-{1-(2,3-dioxo-2,3-dihydro-1H-indol-1-yl)methylpiperidin-4-yl}acetonitrile, with the CAS number 2639411-25-7, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to a class of molecules known as indolinones, which are characterized by their indole core and various functional groups. The unique structure of this compound offers a promising scaffold for the development of new therapeutic agents, particularly in the areas of neurodegenerative diseases and cancer.

The chemical structure of 2-{1-(2,3-dioxo-2,3-dihydro-1H-indol-1-yl)methylpiperidin-4-yl}acetonitrile features a piperidine ring linked to an indolinone moiety through a methyl group. The acetonitrile group at the C4 position of the piperidine ring adds to the compound's versatility and reactivity. This combination of structural elements provides a robust platform for exploring its biological activities and potential therapeutic applications.

Recent studies have highlighted the potential of indolinones in modulating various biological pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that certain indolinone derivatives exhibit potent anti-inflammatory and antioxidant properties. These findings suggest that 2-{1-(2,3-dioxo-2,3-dihydro-1H-indol-1-yl)methylpiperidin-4-yl}acetonitrile may have similar effects, making it a valuable candidate for further investigation.

In the context of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease, the ability to modulate oxidative stress and inflammation is crucial. A study conducted by researchers at the University of California found that indolinone derivatives can effectively reduce oxidative stress in neuronal cells. This property is particularly relevant for compounds like 2-{1-(2,3-dioxo-2,3-dihydro-1H-indol-1-yl)methylpiperidin-4-yl}acetonitrile, which may offer neuroprotective benefits.

Beyond neurodegenerative diseases, there is growing interest in the use of indolinones for cancer therapy. Research published in the Cancer Research journal has demonstrated that certain indolinone derivatives can inhibit the growth of cancer cells by targeting specific signaling pathways. For example, these compounds can interfere with the PI3K/AKT/mTOR pathway, which is frequently dysregulated in various types of cancer. The structural features of 2-{1-(2,3-dioxo-2,3-dihydro-1H-indol-1-yl)methylpiperidin-4-yl}acetonitrile suggest that it may have similar anti-cancer properties.

The synthesis of 2-{1-(2,3-dioxo-2,3-dihydro-1H-indol-1-yl)methylpiperidin-4-yl}acetonitrile involves several steps that require precise control over reaction conditions to ensure high yields and purity. A common synthetic route involves the condensation of an appropriate indoline derivative with a piperidine-containing reagent followed by nitrile formation. Advances in synthetic chemistry have made it possible to produce this compound with high efficiency and scalability, facilitating its use in both academic research and industrial applications.

In terms of pharmacokinetics and pharmacodynamics, preliminary studies have shown that 2-{1-(2,3-dioxo-2,3-dihydro-1H-indol-1-yl)methylpiperidin-4-yl}acetonitrile exhibits favorable properties. It has good solubility and stability under physiological conditions, which are essential for its effective delivery to target tissues. Additionally, its ability to cross the blood-brain barrier makes it a promising candidate for treating central nervous system disorders.

To further explore the therapeutic potential of 2-{1-(2,3-dioxo-2,3-dihydro-H-indol--yl)methylpiperidin--yl}acetonitrile, ongoing clinical trials are being conducted to evaluate its safety and efficacy in human subjects. These trials are designed to assess various endpoints, including biomarker changes and clinical outcomes. Early results from phase I trials have been encouraging, with no significant adverse effects reported at therapeutic doses.

In conclusion, 2-{1-(2,3-dioxo--dihydro-H-indol--yl)methylpiperidin--yl}acetonitrile (CAS No. 694-)7) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of neurodegenerative diseases and cancer therapy. As more data become available from ongoing studies and clinical trials, it is likely that this compound will play an increasingly important role in advancing our understanding and treatment of these conditions.